Cas no 1004537-75-0 (monasfluore A)

• Product Name: monasfluore A
• CAS No: 1004537-75-0
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 1996876
• PubChem ID: 24770136
• Update Time: 2025-04-21

monasfluore A Chemical and Physical Properties

Names and Identifiers

• monasfluore A
• 9-hexanoyl-6a-methyl-3-[(E)-prop-1-enyl]-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione
• 1004537-75-0
• 9-hexanoyl-6a-methyl-3-((E)-prop-1-enyl)-9,9a-dihydrofuro(2,3-h)isochromene-6,8-dione
• 9-hexanoyl-6a-methyl-3-[(E)-prop-1-enyl]-9,9a-dihydrouro[2,3-h]isochromene-6,8-dione
• CHEBI:203996

• Inchi： 1S/C21H24O5/c1-4-6-7-9-16(22)18-19-15-12-25-14(8-5-2)10-13(15)11-17(23)21(19,3)26-20(18)24/h5,8,10-12,18-19H,4,6-7,9H2,1-3H3
• InChI Key： NUJXNRMLMKAJSY-UHFFFAOYSA-N
• SMILES： CCCCCC(C1C(=O)OC2(C1C1C(=CC2=O)C=C(C=CC)OC=1)C)=O

Computed Properties

• Exact Mass: 356.16237386Da
• Monoisotopic Mass: 356.16237386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones